Chlorosyl
Overview
Description
Chlorosyl, also known as chlorosulfonate, is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is a highly reactive compound that can be used as a reagent for various chemical reactions. Chlorosyl has been widely used in organic synthesis, analytical chemistry, and material science.
Scientific Research Applications
Photophysical Characterization in Biological Applications
Chlorosyl compounds, such as chlorins, are significant in biological applications due to their photophysical properties. Research on water-soluble chlorins has shown their suitability for biomedical applications owing to their high aqueous solubility and attractive photophysical properties. These compounds exhibit absorption bands in the blue and red regions, modest fluorescence yield, long singlet excited-state lifetime, and high yield of intersystem crossing to the triplet state, making them suitable for various biomedical applications (Borbas et al., 2008).
Environmental Risk in Drip Irrigation Systems
Chlorosyl compounds, specifically chlorine, are used in drip irrigation systems using reclaimed water. This method effectively controls emitter bio-clogging. However, it poses risks to soil microbial communities and soil health. Research indicates that chlorine's bactericidal action significantly decreases microbial diversity and alters microbial community structure. This alteration impacts soil enzyme activity and the absorption of nutrients, affecting the yield and quality of crops like spring maize. This insight is crucial for managing reclaimed water network systems and maintaining soil health (Song et al., 2019).
properties
CAS RN |
12301-79-0 |
|---|---|
Product Name |
Chlorosyl |
Molecular Formula |
ClO |
Molecular Weight |
51.45 g/mol |
InChI |
InChI=1S/ClO/c1-2 |
InChI Key |
NHYCGSASNAIGLD-UHFFFAOYSA-N |
SMILES |
[O]Cl |
Canonical SMILES |
[O]Cl |
synonyms |
chlorine oxide (ClO) chlorosyl chlorosyl ion |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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